Cas no 4695-31-2 (2-Mercaptoisobutyric Acid, 90%)

2-Mercaptoisobutyric Acid (90%) is a sulfur-containing carboxylic acid with the molecular formula C₄H₈O₂S. This compound is commonly used as a chain transfer agent in radical polymerization processes, enabling precise control over molecular weight and polymer architecture. Its high purity (90%) ensures consistent performance in applications such as the synthesis of acrylic resins, adhesives, and specialty polymers. The mercapto (–SH) group facilitates efficient chain termination, while the isobutyric acid moiety contributes to stability and solubility in organic matrices. Suitable for industrial and research use, it offers reliable reactivity and compatibility with various monomer systems. Proper handling under inert conditions is recommended due to its thiol functionality.
2-Mercaptoisobutyric Acid, 90% structure
4695-31-2 structure
Product Name:2-Mercaptoisobutyric Acid, 90%
CAS No:4695-31-2
MF:C4H8O2S
MW:120.170120239258
MDL:MFCD00797841
CID:329914
PubChem ID:78421
Update Time:2025-06-07

2-Mercaptoisobutyric Acid, 90% Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-mercapto-2-methyl-
    • 2-Mercaptoisobutyric
    • 2-MERCAPTOISOBUTYRIC ACID
    • 2-methyl-2-sulfanylpropanoic acid
    • 2-Mercapto-2-methylpropionic acid
    • XT2NW8D545
    • MFCD00797841
    • 2-Mercaptoisobutyric Acid, 90%
    • UNII-XT2NW8D545
    • DTXSID6063561
    • CS-0113145
    • 2-Mercaptoisobutyricacid
    • EINECS 225-159-5
    • 2-Mercapto-2-methylpropanoic acid
    • A827121
    • 2-mercaptoisobutanoic acid
    • EN300-148687
    • 2-mercaptoisobutyric acid, AldrichCPR
    • .ALPHA.-MERCAPTOISOBUTYRIC ACID
    • Mercaptoisobutyric acid
    • SCHEMBL306968
    • 2-Mercaptoisobutyric Acid, 90per cent
    • 2-Thioisobutyric Acid
    • 2-Methyl-2-sulfanylpropanoic acid #
    • NS00031652
    • AKOS006271705
    • 2-methyl-2-sulfanyl-propanoic acid
    • FT-0600102
    • 4695-31-2
    • F17054
    • DB-006173
    • MDL: MFCD00797841
    • Inchi: 1S/C4H8O2S/c1-4(2,7)3(5)6/h7H,1-2H3,(H,5,6)
    • InChI Key: JTMBCYAUSCBSEY-UHFFFAOYSA-N
    • SMILES: SC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 120.02500
  • Monoisotopic Mass: 120.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: Colorless solid
  • Density: 1.143 (estimate)
  • Melting Point: 59-64°C
  • Boiling Point: 194.19°C (rough estimate)
  • Flash Point: 83.3°C
  • Refractive Index: 1.4782 (estimate)
  • PSA: 76.10000
  • LogP: 0.77940

2-Mercaptoisobutyric Acid, 90% Security Information

  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi

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